5-Bromo-4-chloro-3-indolyl β-D-Galactopyranoside

• CAS No.: 7240-90-6
• Product Name: 5-Bromo-4-chloro-3-indolyl β-D-Galactopyranoside
• Molecular Formula: C14H15BrClNO6
• Molecular Weight: 408.63 g/mol
• IUPAC Name: (2S,3R,4S,5R,6R)-2-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C14H15BrClNO6/c15-5-1-2-6-9(10(5)16)7(3-17-6)22-14-13(21)12(20)11(19)8(4-18)23-14/h1-3,8,11-14,17-21H,4H2/t8-,11+,12+,13-,14-/m1/s1
• Standard InChIKey: OPIFSICVWOWJMJ-AEOCFKNESA-N
• Isomeric SMILES: C1=CC(=C(C2=C1NC=C2O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O)Cl)Br
• SMILES: C1=CC(=C(C2=C1NC=C2OC3C(C(C(C(O3)CO)O)O)O)Cl)Br
• Canonical SMILES: C1=CC(=C(C2=C1NC=C2OC3C(C(C(C(O3)CO)O)O)O)Cl)Br
• Appearance: Assay:≥98%A crystalline solid
• Description: 5-bromo-4-chloro-3-indolyl beta-D-galactoside is an indolyl carbohydrate that is the beta-D-galactoside of 3-hydroxy-1H-indole in which the indole moiety is substituted at positions 4 and 5 by chlorine and bromine, respectively. It is used to test for the presence of an enzyme, beta-galactosidase, which cleaved the glycosidic bond to give 5-bromo-4-chloro-3-hydroxy-1H-indole, which immediately dimerises to give an intensely blue product. It has a role as a chromogenic compound. It is an indolyl carbohydrate, a beta-D-galactoside, an organochlorine compound, an organobromine compound and a D-aldohexose derivative.
• Synonyms: 5-bromo-4-chloro-3-indolyl beta-galactoside; 5-bromo-4-chloro-3-indolyl-beta D-galactopyranoside; 5-bromo-4-chloro-3-indolyl-beta-D-galactoside; X-gal
• PubChem Compound: 65181
• Last Modified: Nov 11 2021